Cas no 351995-88-5 (methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate)

methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate structure
351995-88-5 structure
Product Name:methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
CAS No:351995-88-5
MF:C9H8N4O2
MW:204.18542098999
CID:1468610
PubChem ID:4771133
Update Time:2025-04-20

methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1H-tetrazol-1-yl)-, methyl ester
    • Methyl 4-(1-Tetrazolyl)benzoate
    • methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
    • MFCD02207529
    • AKOS000297109
    • EN300-178649
    • SY040194
    • CS-0309367
    • 351995-88-5
    • SCHEMBL65798
    • methyl 4-(tetrazol-1-yl)benzoate
    • BPA99588
    • Z25180817
    • AC5972
    • MDL: MFCD02207529
    • Inchi: 1S/C9H8N4O2/c1-15-9(14)7-2-4-8(5-3-7)13-6-10-11-12-13/h2-6H,1H3
    • InChI Key: WVKMMKCGEPFVTQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.9A^2

Experimental Properties

  • PSA: 69.9

methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate Pricemore >>

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